N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C23H22FN3O3/c24-18-8-3-4-9-19(18)26-23(29)22(28)25-14-20(21-10-5-13-30-21)27-12-11-16-6-1-2-7-17(16)15-27/h1-10,13,20H,11-12,14-15H2,(H,25,28)(H,26,29)
• InChI Key: KJXFKWWLXQCJBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=CC=C3F)C4=CC=CO4
• Molecular Formula: C23H22FN3O3
• Molecular Weight: 407.4 g/mol

Description

N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide is a useful research compound. Its molecular formula is C23H22FN3O3 and its molecular weight is 407.445. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Orexin Receptor Blockade and Sleep Modulation

Research has shown that compounds structurally related to N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide play a significant role in sleep modulation by acting on orexin receptors. The blockade of orexin-1 receptors by specific antagonists was found to attenuate the sleep-promoting effects mediated by orexin-2 receptor antagonism, highlighting the nuanced interplay between these receptors in regulating sleep states (Dugovic et al., 2009).

Anticancer Activity

Another domain of application is in anticancer research, where derivatives of N1-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide have shown promise. Novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure were synthesized and exhibited moderate to high levels of antitumor activities against various human cancer cell lines, including lung adenocarcinoma, cervical carcinoma, breast cancer, and osteosarcoma cells (Fang et al., 2016).

Tyrosine Kinase Inhibition

Further studies have explored the synthesis of quinazolinone-based derivatives, demonstrating potent inhibitory activity against VEGFR-2 and EGFR tyrosine kinases. These activities suggest a potential for these compounds to serve as effective anti-cancer agents (Riadi et al., 2021).